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Compound of Interest

Compound Name: 1,3-Dibromo-1-propene

CAS No.: 32121-07-6; 627-15-6

Cat. No.: B2576369 Get Quote

1,3-Dibromo-1-propene is an organobromine compound recognized for its utility as a versatile

synthetic building block in organic chemistry.[1] Identified by the CAS Registry Number 627-15-

6, this chemical is a halogenated alkene that exists as a mixture of cis and trans isomers.[1][2]

Its molecular formula is C₃H₄Br₂ and it has a molecular weight of 199.87 g/mol .[3][4][5] The

presence of two bromine atoms and a double bond makes it a reactive intermediate for

creating more complex molecular architectures.[1] Notably, it has been employed in the

synthesis of organometallic structures, such as palladacyclobutane derivatives, highlighting its

role in advanced chemical research.[1][3] This guide provides a focused overview of its core

physicochemical properties and a detailed examination of its safety profile to ensure its

responsible and safe handling in a laboratory setting.

Section 1: Core Physicochemical Properties
The effective use of any chemical intermediate begins with a clear understanding of its physical

and chemical characteristics. These properties dictate storage conditions, handling procedures,

and appropriate applications. The key physicochemical data for 1,3-Dibromo-1-propene are

summarized below.
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Property Value Source(s)

CAS Number 627-15-6 [3][4]

Molecular Formula C₃H₄Br₂ [2][3][5]

Molecular Weight 199.87 g/mol [3][4][5]

Boiling Point 155-156 °C (lit.) [4]

Density 2.0 g/mL at 25 °C (lit.) [4]

Refractive Index n20/D 1.5573 (lit.) [4]

Flash Point 27 °C (80.6 °F) - closed cup

Appearance
Mixture of cis and trans

isomers
[1]

Storage Temperature 2-8°C, under inert atmosphere [4][5]

Section 2: Hazard Identification and GHS
Classification
A thorough understanding of a compound's hazards is the bedrock of laboratory safety. 1,3-
Dibromo-1-propene is classified as a hazardous substance. The following diagram and table

outline the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals

information, which forms the basis for all safety and handling protocols.
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Hazard Assessment & Response Workflow for 1,3-Dibromo-1-propene

{1,3-Dibromo-1-propene | CAS: 627-15-6} GHS Hazards Flammable Liquid (H226) Skin Irritant (H315) Eye Irritant (H319) Respiratory Irritant (H335)

Required Personal Protective Equipment (PPE)

- Flame-retardant lab coat
- Chemical safety goggles & faceshield

- Chemical-resistant gloves
- Type ABEK respirator filter

Safe Handling Protocols
- Use in a chemical fume hood

- Ground equipment to prevent static discharge
- Avoid ignition sources (heat, sparks, flames)

 Requires

Emergency Response

Fire: Use CO₂, dry chemical, or foam
Skin Contact: Wash with soap & water

Eye Contact: Rinse with water for 15 min
Inhalation: Move to fresh air If Fails

 If Fails

Click to download full resolution via product page

Caption: Hazard and Response Workflow for 1,3-Dibromo-1-propene.

The safety profile, based on GHS classifications, is detailed below.

Hazard Category GHS Pictogram(s) Signal Word
Hazard
Statement(s)

Flammable Liquid GHS02 (Flame) Warning
H226: Flammable

liquid and vapor

Skin Irritation
GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation

Specific Target Organ

Toxicity (Single

Exposure)

GHS07 (Exclamation

Mark)
Warning

H335: May cause

respiratory irritation

Data sourced from Sigma-Aldrich.

Section 3: Exposure Controls & Personal Protection
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Based on the identified hazards, stringent exposure controls are mandatory to ensure

personnel safety. The principle of causality dictates that because the substance is a flammable

irritant, specific protective measures must be implemented.

Engineering Controls:

Ventilation: All handling of 1,3-Dibromo-1-propene must occur within a certified chemical

fume hood to mitigate the risk of respiratory irritation from vapors.

Ignition Source Control: Due to its flammability and low flash point (27 °C), the work area

must be free of all potential ignition sources, including open flames, sparks, and hot

surfaces. Use explosion-proof equipment and ground/bond all containers and transfer lines

to prevent static discharge.

Personal Protective Equipment (PPE): The selection of PPE is a direct response to the

chemical's irritant and flammable properties.

Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes,

which can cause serious eye irritation.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile, neoprene) inspected for

integrity before each use.

Skin and Body Protection: A flame-retardant lab coat and closed-toe shoes are required.

Ensure full skin coverage.

Respiratory Protection: For situations where fume hood use is not feasible or in case of a

spill, a respirator with a Type ABEK (EN 14387) filter is recommended to prevent respiratory

tract irritation.

Section 4: Safe Handling and Storage Protocols
The trustworthiness of a laboratory protocol relies on its ability to prevent incidents when

followed correctly. These handling and storage procedures are designed as a self-validating

system for safety.

Storage Protocol:
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Temperature Control: Store containers in a designated, well-ventilated area suitable for

flammable liquids, maintaining a temperature between 2-8°C.[4]

Container Integrity: Keep the container tightly sealed to prevent the escape of flammable

vapors.

Inert Atmosphere: For long-term stability and safety, store under an inert atmosphere (e.g.,

argon or nitrogen).[5]

Segregation: Store away from strong oxidizing agents and strong bases, with which it may

react.

Handling Protocol:

Verification: Before use, confirm the chemical identity via the label (CAS No. 627-15-6) and

review the Safety Data Sheet (SDS) information.

Work Area Preparation: Ensure the chemical fume hood is operational and the work area is

clear of clutter and ignition sources.

Aliquotting: When transferring the liquid, use spark-proof tools and ground all equipment.

Hygiene: Avoid all personal contact. After handling, wash hands and any exposed skin

thoroughly. Do not eat, drink, or smoke in the laboratory.

Section 5: Emergency Procedures
In the event of an exposure or spill, a rapid and correct response is critical. The following

protocols are derived from the known GHS hazards of flammability and irritation.

First-Aid Measures:

Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult,

administer oxygen. Seek immediate medical attention.

Skin Contact: Remove all contaminated clothing. Immediately flush the affected skin area

with copious amounts of soap and water for at least 15 minutes. Seek medical attention if

irritation persists.
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Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the individual is conscious and alert, rinse their mouth

with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, or alcohol-

resistant foam.

Unsuitable Extinguishing Media: Avoid using a heavy water stream, as it may spread the

flammable liquid.

Specific Hazards: The vapor is heavier than air and can travel to a source of ignition and

flash back. Hazardous decomposition products upon combustion include carbon oxides and

hydrogen bromide gas.

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).

Accidental Release Measures:

Immediate Evacuation: Evacuate all non-essential personnel from the spill area.

Isolate and Ventilate: Remove all ignition sources and ensure maximum ventilation (within

the fume hood if possible).

Containment: For a small spill, contain the liquid with a non-combustible absorbent material

such as sand, earth, or vermiculite. Do not use combustible materials like sawdust.

Collection: Use spark-proof tools to carefully collect the absorbed material and place it into a

sealed, properly labeled container for hazardous waste disposal.
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Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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